Cas no 7137-84-0 (1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-)

• Product Name: 1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-
• CAS No: 7137-84-0
• MF: C₈H₁₈N₃P
• MW: 187.222382068634
• CID: 577296
• PubChem ID: 268874
• Update Time: 2025-04-19

1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-
• 1,3-dimethyl-2-pyrrolidin-1-yl-1,3,2-diazaphospholidine
• 1,3-dimethyl-2-(1-pyrrolidinyl)-1,3,2-diazaphospholidine
• 1,3-dimethyl-2-(pyrrolidin-1-yl)-1,3,2-diazaphospholidine
• 1,3-Dimethyl-2-N-pyrrolidinyl-1,3-diaza-2-phospholan
• 1,3-dimethyl-2-pyrrolidin-1-yl-[1,3,2]diazaphospholidine
• 2-N-Pyrrolidino-1,3-dimethyl-1,3,2-diazaphospholan
• 2-Pyrrolidino-1,3-dimethyl-1,3,2-diazaphospholan
• AC1L6L7C
• AC1Q4XP2
• AG-K-86038
• AR-1B6968
• CTK5D3938
• KST-1B8002
• NSC109352
• 1,3,2-Diazaphospholidine, 1,3-dimethyl-2-(1-pyrrolidinyl)-
• DTXSID60296442
• 7137-84-0
• NSC-109352

• Inchi： 1S/C8H18N3P/c1-9-7-8-10(2)12(9)11-5-3-4-6-11/h3-8H2,1-2H3
• InChI Key： FAMNIJOYSZWUHO-UHFFFAOYSA-N
• SMILES： P1(N(C)CCN1C)N1CCCC1

Computed Properties

• Exact Mass: 187.12404
• Monoisotopic Mass: 187.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• Boiling Point: 227.8°Cat760mmHg
• Flash Point: 91.6°C
• PSA: 9.72
• LogP: 1.00000